Cas no 899956-94-6 (N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a specialized pyridazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a bromo-fluorophenyl moiety coupled with a dihydropyridazine core, offering unique reactivity and binding properties. The compound's distinct substitution pattern enhances its utility as an intermediate in drug discovery, particularly in the development of kinase inhibitors or enzyme modulators. Its high purity and well-defined molecular structure make it suitable for precise synthetic applications. Researchers value this compound for its stability under standard laboratory conditions and its compatibility with various coupling reactions, facilitating further functionalization. The presence of both halogen and amide groups provides opportunities for selective derivatization in medicinal chemistry workflows.

N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide structure

899956-94-6 structure

Product Name:N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

CAS No:899956-94-6

MF:C₁₁H₇BrFN₃O₂

MW:312.094584703445

CID:5489549

Update Time:2025-06-14

N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-bromo-2-fluorophenyl)-6-oxo-1H-pyridazine-3-carboxamide
- N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
- Inchi： 1S/C11H7BrFN3O2/c12-6-1-2-8(7(13)5-6)14-11(18)9-3-4-10(17)16-15-9/h1-5H,(H,14,18)(H,16,17)
- InChI Key： JQJUQTKRZLQFEN-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=C(Br)C=C2F)=O)=NNC(=O)C=C1

N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2799-0105-2μmol	N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	899956-94-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2799-0105-5μmol	N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	899956-94-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2799-0105-1mg	N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	899956-94-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2799-0105-2mg	N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	899956-94-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2799-0105-3mg	N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	899956-94-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2799-0105-4mg	N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	899956-94-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2799-0105-5mg	N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	899956-94-6	90%+	5mg	$69.0	2023-05-16

N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Related Literature

1. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 899956-94-6)

N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 899956-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine core and halogen-substituted phenyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The molecular structure of N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide features a carboxamide group linked to a dihydropyridazine ring, which is further substituted with a bromo and fluoro group. This arrangement is critical for its bioactivity, as halogen atoms often enhance binding affinity to biological targets. Recent studies highlight its potential in modulating enzyme inhibition, particularly in pathways related to inflammation and oncology.

In the context of current research trends, CAS No. 899956-94-6 is frequently discussed alongside topics like targeted drug delivery and small molecule inhibitors. With the rise of precision medicine, compounds like this are being scrutinized for their ability to interact with specific protein targets. For instance, its fluorophenyl component is a common motif in kinase inhibitors, a hot topic in cancer therapy research.

From a synthetic chemistry perspective, the preparation of N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves multi-step organic reactions, including amide coupling and cyclization. Optimizing its yield and purity is a key focus for chemists, especially given the demand for high-quality research chemicals in academic and industrial labs. Analytical techniques such as HPLC and NMR are essential for characterizing this compound.

The compound’s physicochemical properties, such as solubility and stability, are also critical for its practical applications. Researchers often investigate its behavior in various solvent systems to improve formulation strategies. Additionally, its metabolic stability is a subject of interest, as it influences the compound’s viability as a lead candidate in drug development pipelines.

Given the growing emphasis on sustainable chemistry, efforts are underway to develop greener synthetic routes for CAS No. 899956-94-6. This aligns with broader industry trends toward reducing environmental impact while maintaining high chemical efficiency. Such innovations could make this compound more accessible for large-scale studies.

In summary, N-(4-bromo-2-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a promising area of research at the intersection of medicinal chemistry and molecular biology. Its structural features and potential bioactivities make it a valuable subject for ongoing and future studies, particularly in the quest for novel therapeutic agents.